Cas no 31462-57-4 (4-IODOPYRIMIDINE)

• Product Name: 4-IODOPYRIMIDINE
• CAS No: 31462-57-4
• MF: C₄H₃IN₂
• MW: 205.984492540359
• MDL: MFCD16251620
• CID: 1006218
• PubChem ID: 17753392
• Update Time: 2025-04-23

4-IODOPYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 4-IODOPYRIMIDINE
• 4-Iodo-pyrimidine
• DTXSID70590827
• SB13069
• MFCD16251620
• AKOS015892438
• CS-0308688
• J-515581
• EN300-127381
• 31462-57-4
• SCHEMBL171767
• 6-iodo pyrimidine
• SY040319
• DB-106856
• DTXCID70541591

• MDL： MFCD16251620
• Inchi： 1S/C4H3IN2/c5-4-1-2-6-3-7-4/h1-3H
• InChI Key： USYVBQLOSZDDBE-UHFFFAOYSA-N
• SMILES： IC1C=CN=CN=1

Computed Properties

• Exact Mass: 205.93410g/mol
• Monoisotopic Mass: 205.93410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 25.8Ų

Additional information on 4-IODOPYRIMIDINE

Chemical Profile of 4-IODOPYRIMIDINE (CAS No. 31462-57-4)

4-Iodopyrimidine, with the chemical identifier CAS No. 31462-57-4, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrimidine family, which is renowned for its diverse biological activities and structural versatility. The presence of an iodine atom at the 4-position of the pyrimidine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The4-iodopyrimidine molecule exhibits a unique electronic structure due to the electron-withdrawing nature of the iodine substituent. This property allows it to participate in various chemical transformations, including cross-coupling reactions, which are pivotal in constructing complex molecular architectures. In recent years, the4-iodopyrimidine derivative has been extensively explored as a key building block in the synthesis of pharmaceutical agents targeting various therapeutic areas.

One of the most notable applications of 4-iodopyrimidine (CAS No. 31462-57-4) is in the development of anticancer drugs. Pyrimidine-based compounds have shown promise in inhibiting key enzymes and pathways involved in tumor growth and progression. The iodine atom at the 4-position facilitates palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups and the generation of novel analogs with enhanced pharmacological properties. Several recent studies have highlighted the efficacy of4-iodopyrimidine-derived molecules in preclinical models, demonstrating their potential as lead compounds for next-generation anticancer therapies.

In addition to its role in oncology research, 4-iodopyrimidine (CAS No. 31462-57-4) has found utility in other therapeutic domains. For instance, it has been employed in the synthesis of antiviral agents, where its structural framework contributes to interactions with viral targets. The ability to modify the4-iodopyrimidine core through modular synthetic strategies has allowed researchers to fine-tune its biological activity, leading to compounds with improved selectivity and reduced toxicity.

The4-iodopyrimidine scaffold is also instrumental in developing kinase inhibitors, which are critical for treating diseases such as leukemia and rheumatoid arthritis. By leveraging palladium-catalyzed reactions, chemists have been able to generate a library of4-iodopyrimidine-based inhibitors that target specific kinases involved in disease pathogenesis. These inhibitors often exhibit high binding affinity and potent activity, making them attractive candidates for clinical development.

Recent advancements in medicinal chemistry have further expanded the applications of 4-iodopyrimidine (CAS No. 31462-57-4). For example, photoaffinity labeling techniques have been utilized to probe protein-protein interactions using4-iodopyrimidine-containing probes. This approach has provided valuable insights into molecular mechanisms underlying various biological processes, facilitating the discovery of novel drug targets.

The synthetic versatility of 4-iodopyrimidine (CAS No. 31462-57-4) is further underscored by its use in materials science. Pyrimidine derivatives are known for their ability to form stable coordination complexes with metals, which has led to their incorporation into luminescent materials and catalysts. These materials find applications in optoelectronics, sensors, and catalytic systems, highlighting the broad utility of4-iodopyrimidine-based compounds beyond traditional pharmaceuticals.

In conclusion, 4-Iodopyrimidine (CAS No. 31462-57-4) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique reactivity and structural features make it an indispensable tool in synthetic chemistry and drug discovery. As research continues to uncover new applications for this versatile molecule, its importance is likely to grow even further, driving innovation in pharmaceuticals and related fields.